Cas no 2920-38-9 (4-Phenylbenzonitrile)

4-Phenylbenzonitrile structure

Product Name:4-Phenylbenzonitrile

CAS No:2920-38-9

MF:C₁₃H₉N

MW:179.217262983322

MDL:MFCD00001821

CID:43581

PubChem ID:24853474

Update Time:2025-04-18

4-Phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Phenylbenzonitrile
- 4-Cyanobiphenyl
- 4-BIPHENYLCARBONITRILE
- p-Cyanobiphenyl
- [1,1'-Biphenyl]-4-carbonitrile
- 4-Biphenylcarboxylic acid nitrile
- 4-CN-C6H4-Ph
- 4-Cyanodiphenyl
- 4-phenylbenzenecarbonitrile
- 4-phenyl-benzonitrile
- 4-phenylbenzylnitrile
- Biphenyl-4-carbonitrile
- biphenylnitrile
- p-NC-C6H4-Ph
- p-Phenylbenzonitrile
- BPMBNLJJRKCCRT-UHFFFAOYSA-N
- (1,1'-Biphenyl)-4-carbonitrile
- 4-cyano-biphenyl
- 4-cyano biphenyl
- NSC176013
- 4-cyano-1
- DTXSID0062713
- AMY19307
- STR02867
- 4-Phenylbenzonitrile, 95%
- 3-formyl-1H-Indole-4-carboxylicacidmethylester
- MFCD00001821
- InChI=1/C13H9N/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9
- NSC-176013
- AC-18311
- FT-0618301
- SCHEMBL72569
- NS00006527
- EINECS 220-860-2
- EC 220-860-2
- A819806
- EN300-70788
- NSC 176013
- Z57900333
- W-106999
- SY050385
- CS-W017260
- 2920-38-9
- AKOS005380867
- STK028923
- MDL： MFCD00001821
- Inchi： 1S/C13H9N/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H
- InChI Key： BPMBNLJJRKCCRT-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)C1C=CC=CC=1
- BRN： 1907924

Computed Properties

Exact Mass: 179.07300
Monoisotopic Mass: 179.073499
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7
Topological Polar Surface Area: 23.8

Experimental Properties

Color/Form: White waxy solid.
Density: 1.1255 (rough estimate)
Melting Point: 85.0 to 88.0 deg-C
Boiling Point: 193°C/20mmHg(lit.)
Flash Point: >110°(230°F)
Refractive Index: 1.7270 (estimate)
Water Partition Coefficient: Limited dissolution
PSA: 23.79000
LogP: 3.22528
Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether.

4-Phenylbenzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302,H312,H332
Warning Statement： P280
Hazardous Material transportation number：UN 3439 6.1/PG 3
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S36/37-S36/37/39-S26-S22
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Packing Group：III
Hazard Level：6.1
Risk Phrases：R20/21/22; R36/37/38
Packing Group：III
Safety Term：6.1

4-Phenylbenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Phenylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	122102-5g	4-Cyanobiphenyl	2920-38-9	95%	5g	￡16.00	2022-02-28
Fluorochem	122102-10g	4-Cyanobiphenyl	2920-38-9	95%	10g	￡30.00	2022-02-28
Fluorochem	122102-25g	4-Cyanobiphenyl	2920-38-9	95%	25g	￡63.00	2022-02-28
Fluorochem	122102-100g	4-Cyanobiphenyl	2920-38-9	95%	100g	￡188.00	2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15129-1g	[1,1'-Biphenyl]-4-carbonitrile	2920-38-9	98%	1g	￥30.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15129-5g	[1,1'-Biphenyl]-4-carbonitrile	2920-38-9	98%	5g	￥79.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15129-10g	[1,1'-Biphenyl]-4-carbonitrile	2920-38-9	98%	10g	￥151.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15129-25g	[1,1'-Biphenyl]-4-carbonitrile	2920-38-9	98%	25g	￥243.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15129-100g	[1,1'-Biphenyl]-4-carbonitrile	2920-38-9	98%	100g	￥658.0	2022-03-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	225029-10G	4-Phenylbenzonitrile	2920-38-9	95%	10G	￥1813.67	2022-02-24

4-Phenylbenzonitrile Production Method

4-Phenylbenzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2920-38-9)4-Biphenylcarbonitrile

Order Number:LE1426;LE3369065

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:40

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2920-38-9)P-phenylbenzonitrile

Order Number:sfd8033

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

4-Phenylbenzonitrile Related Literature

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Anoir Hfaiedh,Hamed Ben Ammar,Jean-Fran?ois Soulé,Henri Doucet Org. Biomol. Chem. 2017 15 7447
2. Transition metal-free synthesis of sterically hindered allylarenes from 5-hexene-2-one

Ranjay Shaw,Ismail Althagafi,Amr Elagamy,Reeta Rai,Chandan Shah,Vishal Nemaysh,Harpreet Singh,Ramendra Pratap Org. Biomol. Chem. 2020 18 6276
3. Base controlled diverse reactivity of allyl cyanide for synthesis of multi-substituted benzenes

Pratik Yadav,Ranjay Shaw,Amr Elagamy,Abhinav Kumar,Ramendra Pratap Org. Biomol. Chem. 2018 16 5465
4. A study of diketopiperazines as electron-donor initiators in transition metal-free haloarene–arene coupling

Florimond Cumine,Shengze Zhou,Tell Tuttle,John A. Murphy Org. Biomol. Chem. 2017 15 3324
5. Sequential palladium catalyzed coupling–cyclocondensation–coupling (C3) four-component synthesis of intensively blue luminescent biarylsubstituted pyrazoles

Melanie Deni?en,Jan Nordmann,Julian Dziambor,Bernhard Mayer,Walter Frank,Thomas J. J. Müller RSC Adv. 2015 5 33838

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